Cas no 349613-78-1 (ethyl 1-(4-nitrobenzoyl)-3-piperidinecarboxylate)

• Product Name: ethyl 1-(4-nitrobenzoyl)-3-piperidinecarboxylate
• CAS No: 349613-78-1
• MF: C₁₅H₁₈N₂O₅
• MW: 306.313824176788
• CID: 3094399
• PubChem ID: 2905429
• Update Time: 2025-05-25

ethyl 1-(4-nitrobenzoyl)-3-piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(4-nitrobenzoyl)-3-piperidinecarboxylate
• DTXSID301237091
• Oprea1_615295
• SMR000269784
• CS-0332685
• AKOS003282712
• CHEMBL1336084
• ethyl 1-(4-nitrobenzoyl)piperidine-3-carboxylate
• MLS000678731
• 3-Piperidinecarboxylic acid, 1-(4-nitrobenzoyl)-, ethyl ester
• HMS2570I21
• SR-01000238836
• 349613-78-1
• SR-01000238836-1

• Inchi： 1S/C15H18N2O5/c1-2-22-15(19)12-4-3-9-16(10-12)14(18)11-5-7-13(8-6-11)17(20)21/h5-8,12H,2-4,9-10H2,1H3
• InChI Key： MRIZFUFAZORMJJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CN(C(C2C=CC(=CC=2)[N+](=O)[O-])=O)CCC1)=O

Computed Properties

• Exact Mass: 306.12157168Da
• Monoisotopic Mass: 306.12157168Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.4Ų

Additional information on ethyl 1-(4-nitrobenzoyl)-3-piperidinecarboxylate

Ethyl 1-(4-Nitrobenzoyl)-3-Piperidinecarboxylate: A Comprehensive Overview

Ethyl 1-(4-nitrobenzoyl)-3-piperidinecarboxylate, with CAS No. 349613-78-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of piperidine, a six-membered saturated heterocyclic amine, which serves as a versatile scaffold for various chemical modifications. The presence of the ethyl group and the 4-nitrobenzoyl substituent introduces unique electronic and steric properties, making it a valuable molecule for both academic research and industrial applications.

Recent studies have highlighted the potential of ethyl 1-(4-nitrobenzoyl)-3-piperidinecarboxylate in drug design. The piperidine ring, being a common structural motif in many bioactive compounds, provides a platform for further functionalization. The 4-nitrobenzoyl group, with its strong electron-withdrawing nitro functionality, enhances the molecule's ability to interact with biological targets. This makes it an attractive candidate for the development of new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

From a synthetic perspective, ethyl 1-(4-nitrobenzoyl)-3-piperidinecarboxylate can be prepared through a variety of methods. One common approach involves the nucleophilic acylation of piperidine derivatives with nitrobenzoyl chlorides or similar electrophiles. The reaction conditions, such as temperature and solvent choice, play a critical role in ensuring high yields and purity. Recent advancements in catalytic methodologies have further streamlined the synthesis process, making it more efficient and scalable for large-scale production.

The physical properties of ethyl 1-(4-nitrobenzoyl)-3-piperidinecarboxylate are also worth noting. Its molecular weight is approximately 305 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties are advantageous for its use in various chemical reactions and purification techniques.

In terms of biological activity, ethyl 1-(4-nitrobenzoyl)-3-piperidinecarboxylate has shown promise in preclinical studies. Researchers have reported its ability to inhibit certain enzymes associated with disease progression, such as kinases and proteases. Furthermore, its nitro group endows it with potential anti-inflammatory and antioxidant properties, which are being actively explored in the context of chronic diseases.

Looking ahead, the development of ethyl 1-(4-nitrobenzoyl)-3-piperidinecarboxylate-based drugs will likely depend on further optimization of its pharmacokinetic properties. Efforts are underway to improve its bioavailability while maintaining its efficacy. Additionally, computational modeling techniques are being employed to predict its binding affinity to target proteins, providing valuable insights into its mechanism of action.

In conclusion, ethyl 1-(4-nitrobenzoyl)-3-piperidinecarboxylate (CAS No. 349613-78-1) stands as a testament to the creativity and innovation within organic chemistry. Its unique structure, coupled with its diverse functional groups, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound will undoubtedly contribute significantly to advancing medical science and improving human health.